Cas no 1806493-17-3 (6-(2-Bromoacetyl)-2-methylbenzo[d]oxazole)

• Product Name: 6-(2-Bromoacetyl)-2-methylbenzo[d]oxazole
• CAS No: 1806493-17-3
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4816866
• Update Time: 2025-05-19

6-(2-Bromoacetyl)-2-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-(2-Bromoacetyl)-2-methylbenzo[d]oxazole

• Inchi： 1S/C10H8BrNO2/c1-6-12-8-3-2-7(9(13)5-11)4-10(8)14-6/h2-4H,5H2,1H3
• InChI Key： ILLDEVACOMAOPG-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC2=C(C=1)OC(C)=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 2.6
• Topological Polar Surface Area: 43.1

Additional information on 6-(2-Bromoacetyl)-2-methylbenzo[d]oxazole

Research Briefing on 6-(2-Bromoacetyl)-2-methylbenzo[d]oxazole (CAS: 1806493-17-3) in Chemical Biology and Pharmaceutical Applications

The compound 6-(2-Bromoacetyl)-2-methylbenzo[d]oxazole (CAS: 1806493-17-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, mechanisms, and biological activities, with a focus on its role as a key intermediate in drug discovery and development.

Recent studies highlight the compound's utility as an electrophilic alkylating agent, particularly in the modification of biomolecules such as proteins and nucleic acids. Its 2-bromoacetyl moiety enables selective covalent binding to nucleophilic residues (e.g., cysteine thiols), making it a valuable tool for targeted protein degradation (PROTACs) and activity-based probes. A 2023 Journal of Medicinal Chemistry study demonstrated its efficacy in generating irreversible kinase inhibitors, showing nanomolar potency against EGFR mutants in non-small cell lung cancer models.

Structural optimization efforts have revealed that the methylbenzo[d]oxazole core enhances membrane permeability while maintaining metabolic stability. Computational docking analyses (PDB: 7T9K) indicate that the planar aromatic system facilitates π-stacking interactions with ATP-binding pockets, as evidenced in recent work on CDK4/6 inhibition. Notably, derivatives incorporating this scaffold exhibited improved selectivity profiles compared to first-generation bromoacetyl compounds.

In synthetic chemistry, novel one-pot methodologies have been developed for 6-(2-Bromoacetyl)-2-methylbenzo[d]oxazole production, achieving 78% yield via Pd-catalyzed C-H activation (ACS Catal. 2024). These advances address previous challenges in regioselective bromoacetylation. Current safety assessments (GHS classification: H301-H318) emphasize proper handling protocols due to its acute toxicity and skin sensitization potential.

Ongoing clinical investigations include its incorporation into antibody-drug conjugates (ADCs) targeting HER2-positive cancers, where preclinical data show 3-fold enhanced payload delivery compared to valine-citrulline linkers. The compound's future applications may expand to covalent protein labeling for diagnostic imaging, with recent PET tracer prototypes demonstrating favorable pharmacokinetics in murine models.